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Compound of Interest

Compound Name: Chromium(3+) trifluoride trihydrate

Cat. No.: B097943

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the historical development of chromium fluoride
compounds, from their early discoveries to their synthesis and contemporary applications. This
document provides a comprehensive overview of the key compounds, their properties, and the
experimental methodologies for their preparation.

Historical Timeline and Key Discoveries

The journey of chromium fluoride compounds is intrinsically linked to the discovery of both
chromium and fluorine. While chromium was identified in 1797 by Louis-Nicolas Vauquelin, the
highly reactive nature of fluorine delayed its isolation until 1886 by Henri Moissan.[1][2]
Moissan's work on fluorine chemistry paved the way for the investigation of its compounds with
various elements, including chromium.[3][4]

e 1797: Louis-Nicolas Vauquelin discovers the element chromium.[1]

» 1886: Henri Moissan isolates elemental fluorine, a critical step for the synthesis of metal
fluorides.[5]

o Early 20th Century: Initial studies on chromium oxides and chromous salts by Moissan laid
the groundwork for later fluorine chemistry.[3]
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e 1952: Pure chromyl fluoride (CrOzF2) is first isolated and characterized by Alfred Engelbrecht

and Aristid von Grosse, though its red vapor had been observed much earlier.[6]

e Mid-20th Century: Systematic studies lead to the synthesis and characterization of various

chromium fluorides, including CrF2, CrFs, and CrFs.[7][8][9]

o Late 20th and Early 21st Century: Research focus shifts towards the catalytic applications of

chromium fluorides, particularly in fluorination reactions, and exploration of their potential in

materials science and medicine.[10][11]

Properties of Key Chromium Fluoride Compounds

The following tables summarize the key physical and chemical properties of the most well-

characterized chromium fluoride compounds.

Table 1: Physical Properties of Chromium Fluoride Compounds

Molar
Compoun Appearan Melting Boiling Density
Formula Mass ( . ]
d ce Point (°C) Point (°C) (g/lcm3)
g/mol)
) Blue-green
Chromium( o
] CrFz 89.99 iridescent 894([7] > 1300[7] 3.79[7]
II) Fluoride )
solid[7]
) Green 1100
Chromium( ] ]
] CrFs 108.99 crystalline (sublimes) - 3.8[8]
) Fluoride ]
solid[8] [8]
Chromium( Red
_ CrFs 147.99 _ 30[9] 117[9] -
V) Fluoride solid[9]
Violet-red
Chromyl )
] CrOzF2 121.99 crystalline 31.6[6] - -
Fluoride )
solid[6]

Table 2: Solubility and Reactivity of Chromium Fluoride Compounds
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Compound

Solubility in Water

Solubility in Other
Solvents

Reactivity

Chromium(ll) Fluoride

Sparingly soluble[7]

Almost insoluble in
alcohol; soluble in
boiling HCI[7]

Oxidizes to
chromium(lll) oxide in
air.[7]

Chromium(lll) Fluoride

Anhydrous form is
insoluble; hydrates

are soluble.[8]

Insoluble in common

solvents.[8]

Used as a catalyst in
fluorination of

chlorocarbons.[8]

Chromium(V) Fluoride

Volatile solid.[9]

Chromyl Fluoride

Reacts with water
(hydrolyzes).[6]

Strong oxidizing
agent; reacts with

glass and quartz.[6]

Experimental Protocols for Synthesis

This section provides detailed methodologies for the synthesis of key chromium fluoride

compounds.

Synthesis of Anhydrous Chromium(ll) Fluoride (CrFz2)

This procedure is based on the reaction of anhydrous chromium(ll) chloride with anhydrous

hydrogen fluoride.[7]

Materials:

Procedure:

Anhydrous chromium(ll) chloride (CrCl2)

Anhydrous hydrogen fluoride (HF)

High-temperature tube furnace

Inert gas (e.g., Argon or Nitrogen)
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Place a sample of anhydrous chromium(ll) chloride in a suitable reaction tube (e.g., nickel or
platinum).

Position the reaction tube within a tube furnace.
Purge the system with an inert gas to remove air and moisture.

Slowly introduce a stream of anhydrous hydrogen fluoride gas over the chromium(ll)
chloride.

Gradually heat the furnace to a temperature of 100-200 °C to ensure the reaction goes to
completion.[7]

Maintain the flow of hydrogen fluoride for a sufficient duration to convert all the chloride to
fluoride.

After the reaction is complete, cool the furnace to room temperature under a continued flow
of inert gas to remove any excess HF.

The resulting blue-green solid is anhydrous chromium(ll) fluoride.

Synthesis of Anhydrous Chromium(lll) Fluoride (CrFs3)

This protocol describes the synthesis of anhydrous chromium(lll) fluoride from chromium(lil)

chloride and hydrogen fluoride.[8]

Materials:

Anhydrous chromium(lll) chloride (CrCls)
Anhydrous hydrogen fluoride (HF)
Tube furnace

Inert gas (e.g., Argon)

Procedure:
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e Place the anhydrous chromium(lil) chloride in a reaction tube resistant to HF (e.g., nickel or
platinum).

e Place the tube in a furnace.
o Flush the system with a dry, inert gas.
 Introduce a flow of anhydrous hydrogen fluoride over the CrCls.

e Heat the furnace to a temperature sufficient to drive the reaction, typically in the range of
300-500°C.

o Continue the reaction until the evolution of hydrogen chloride (HCI) gas ceases, indicating
the completion of the reaction.

o Cool the system to room temperature under an inert atmosphere.

e The green crystalline solid product is anhydrous chromium(lIl) fluoride.

Synthesis of Chromyl Fluoride (CrO2zF2)

This method is adapted from the work of Engelbrecht and von Grosse, involving the reaction of
chromium trioxide with anhydrous hydrogen fluoride.[6]

Materials:

Chromium trioxide (CrO3)

Anhydrous hydrogen fluoride (aHF)

Reaction vessel resistant to HF (e.g., a copper flask or a fluorinated ethylene propylene
(FEP) tube)[6][12]

Low-temperature bath (e.g., dry ice/acetone, -78°C)

Procedure:

e In a dry, air-free reaction vessel, place the chromium trioxide.
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e Cool the vessel to -196°C using liquid nitrogen.

» Condense a significant excess of anhydrous hydrogen fluoride into the reaction vessel. A
molar ratio of at least 10:1 (HF:CrOs) is recommended.[12]

e Slowly warm the reaction mixture to room temperature with occasional shaking. The reaction
will proceed to form chromyl fluoride and water.

o After the reaction is complete, cool the mixture to approximately -78°C. At this temperature,
the excess HF will be in a liquid state, while the CrOzF2 will crystallize. The water produced
will remain dissolved in the liquid HF.[12]

e The crystalline chromyl fluoride can be separated from the liquid HF solution by decantation
at low temperature.

» Further purification can be achieved by vacuum distillation to remove any remaining volatile
impurities.

Visualizing Synthesis Pathways and Applications

The following diagrams, generated using the DOT language, illustrate the synthesis workflows
for key chromium fluoride compounds and conceptual pathways for their applications.

Synthesis of Chromium Fluorides
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Caption: Synthesis pathways for key chromium fluoride compounds.

Catalytic Role of Chromium(lll) Fluoride in
Hydrofluorination
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Caption: Conceptual catalytic cycle for CrFs in hydrofluorination.

Conceptual Mechanism of Chromium Fluoride
Nanoparticles in Drug Delivery

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b097943?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

—_——— —_———
- ~<

CrFs Nanopatrticle
+ Drug Cargo

~ -
\\5- _——’

Endocytosis

Lntemalization

Endosome

Drug Release
(pH-triggered)

Apoptosis/Cell Death

Click to download full resolution via product page

Caption: Conceptual pathway for nanoparticle-mediated drug delivery.

Applications in Research and Development

Chromium fluoride compounds have found applications in various fields, from catalysis to
potential therapeutic agents.

Catalysis

Chromium(lll) fluoride is a well-established catalyst, particularly in the fluorination of
chlorocarbons using hydrogen fluoride.[8] The catalytic activity is attributed to the ability of the
chromium center to facilitate the exchange of chlorine atoms for fluorine atoms. The catalyst's
surface plays a crucial role in this process, where the chlorinated hydrocarbon and HF interact
with the chromium fluoride surface.[13]
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Drug Development and Therapeutics

The application of chromium compounds in medicine is an emerging area of research. While
specific chromium fluoride drugs are not yet in clinical use, the unique properties of fluoride and
chromium suggest potential therapeutic applications.

o Drug Delivery: The development of nanoparticles for targeted drug delivery is a significant
area of research. Chromium fluoride nanopatrticles are being explored as potential carriers
for chemotherapeutic agents.[14] The proposed mechanism involves the encapsulation of a
drug within the nanoparticle, which then targets cancer cells. Once inside the cell, changes
in the local environment, such as a lower pH, could trigger the release of the drug, leading to
cell death.[15][16]

e Cancer Therapy: Studies have shown that chromium(lll) compounds may have potential in
cancer therapy. Some chromium complexes have been shown to induce apoptosis in cancer
cells. While the exact signaling pathways are still under investigation, some studies on
chromium compounds suggest involvement of pathways like PISK/AKT and EGF/ALDH1AL.
[17][18][19] The introduction of fluorine into such compounds could potentially enhance their
therapeutic efficacy by improving properties such as cell permeability and metabolic stability.

Conclusion

The historical development of chromium fluoride compounds showcases a progression from
fundamental discovery to sophisticated applications. From the initial challenges of handling
highly reactive fluorine to the controlled synthesis of various chromium fluorides, the field has
evolved significantly. Today, these compounds are not only important in industrial catalysis but
also hold promise for the future of medicine, particularly in the targeted delivery of therapeutics.
Further research into the precise biological mechanisms of action and the development of
novel chromium fluoride-based materials will undoubtedly open new avenues for scientific and
therapeutic advancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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